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Compound of Interest

Compound Name: Ethyl 8-quinolinecarboxylate

Cat. No.: B1329917 Get Quote

Technical Guide: Ethyl 8-Quinolinecarboxylate
CAS Number: 25635-22-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 8-quinolinecarboxylate, including

its chemical properties, safety information, a representative synthetic protocol, and a

conceptual workflow. Due to the limited availability of specific experimental data for this

compound, some information presented herein is based on closely related quinoline derivatives

and should be interpreted as predictive.

Safety Information
A specific Safety Data Sheet (SDS) for Ethyl 8-quinolinecarboxylate (CAS 25635-22-7) is not

readily available in public databases. Therefore, the following safety information is inferred from

the known hazards of structurally similar compounds, such as quinoline, quinoline carboxylic

acids, and their esters.[1][2][3][4][5][6][7] It is imperative that this compound be handled with

care in a well-ventilated laboratory setting, using appropriate personal protective equipment

(PPE).

GHS Hazard Pictograms (Predicted):
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alt text

Signal Word (Predicted): Warning

Hazard Statements (Predicted):

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.[7]

H315: Causes skin irritation.[2][4][7]

H319: Causes serious eye irritation.[2][4][7]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2]

H341: Suspected of causing genetic defects.[5][7]

H351: Suspected of causing cancer.[5]

Precautionary Statements (Predicted):

P201: Obtain special instructions before use.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data
The following table summarizes the available and predicted quantitative data for Ethyl 8-
quinolinecarboxylate.

Property Value Source

CAS Number 25635-22-7 [8]

Molecular Formula C₁₂H₁₁NO₂ [8][9]

Molecular Weight 201.22 g/mol [9]

Predicted Melting Point 63-67 °C Inferred from[2][10]

Predicted Boiling Point 120 °C at 0.4 mmHg Inferred from[2][10]

Predicted ¹H NMR
See Predicted Spectroscopic

Data
-

Predicted ¹³C NMR
See Predicted Spectroscopic

Data
-

Predicted Spectroscopic Data
Direct experimental spectroscopic data for Ethyl 8-quinolinecarboxylate is not readily

available. The following are predicted spectral characteristics based on analogous quinoline

structures.[11][12][13][14][15][16][17]

Predicted ¹H NMR (CDCl₃, 400 MHz):

δ 8.9-9.1 (dd, 1H): Aromatic proton on the pyridine ring adjacent to the nitrogen.
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δ 8.1-8.3 (dd, 1H): Aromatic proton on the pyridine ring.

δ 7.4-7.8 (m, 4H): Aromatic protons on the benzene and pyridine rings.

δ 4.5 (q, 2H): Methylene protons of the ethyl group.

δ 1.4 (t, 3H): Methyl protons of the ethyl group.

Predicted ¹³C NMR (CDCl₃, 100 MHz):

δ 165-167: Carbonyl carbon of the ester.

δ 150-152: Aromatic carbon adjacent to the nitrogen in the pyridine ring.

δ 120-145: Aromatic carbons.

δ 61-63: Methylene carbon of the ethyl group.

δ 14-16: Methyl carbon of the ethyl group.

Predicted IR (KBr, cm⁻¹):

~3050: Aromatic C-H stretch.

~2980: Aliphatic C-H stretch.

~1720: C=O stretch of the ester.

~1600, 1500, 1450: Aromatic C=C and C=N skeletal vibrations.

~1250: C-O stretch.

Experimental Protocols
The following is a representative experimental protocol for the synthesis of Ethyl 8-
quinolinecarboxylate via Fischer esterification of 8-quinolinecarboxylic acid. This protocol is

adapted from general esterification procedures and methods for synthesizing similar quinoline

esters.[18][19][20][21]
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Synthesis of Ethyl 8-quinolinecarboxylate

Materials:

8-Quinolinecarboxylic acid

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Dichloromethane (CH₂Cl₂)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

A solution of 8-quinolinecarboxylic acid (1.0 eq) in absolute ethanol (10-20 mL per gram of

carboxylic acid) is prepared in a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer.

Concentrated sulfuric acid (0.1-0.2 eq) is added dropwise to the stirred solution at room

temperature.

The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature, and the excess

ethanol is removed under reduced pressure.
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The residue is dissolved in dichloromethane and washed with saturated sodium bicarbonate

solution to neutralize the excess acid. The aqueous layer is extracted twice with

dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is evaporated under reduced pressure to yield the crude product.

The crude Ethyl 8-quinolinecarboxylate can be purified by column chromatography on

silica gel, using a hexane-ethyl acetate gradient as the eluent.

Logical Workflow Diagram
The following diagram illustrates a typical workflow for the synthesis and characterization of

Ethyl 8-quinolinecarboxylate.
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Workflow for Synthesis and Analysis of Ethyl 8-quinolinecarboxylate

Start: Reagents
(8-Quinolinecarboxylic acid, Ethanol, H₂SO₄)

Esterification Reaction
(Reflux, 4-6h)

Aqueous Workup
(NaHCO₃ wash, Extraction with CH₂Cl₂)

Drying and Filtration
(Anhydrous Na₂SO₄)

Solvent Evaporation

Purification
(Column Chromatography)

Characterization
(NMR, IR, MS)

Final Product:
Ethyl 8-quinolinecarboxylate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Ethyl 8-quinolinecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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